Cas no 54998-39-9 (Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride)

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride is a chemically synthesized intermediate primarily used in organic synthesis and pharmaceutical research. Its key structural features include an ethyl ester group and a nitro-substituted aromatic ring, making it valuable for further functionalization in heterocyclic chemistry. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of benzimidazole derivatives, which are of interest in medicinal chemistry due to their biological activity. Its well-defined purity and consistent reactivity make it a reliable reagent for controlled synthetic applications. Proper storage under anhydrous conditions is recommended to maintain integrity.

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride structure

54998-39-9 structure

Product Name:Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride

CAS No:54998-39-9

MF:C₉H₁₂ClN₃O₃

MW:245.662880897522

CID:1591258

Update Time:2025-06-14

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenecarboximidic acid, 4-amino-3-nitro-, ethyl ester,monohydrochloride
- BCTMWQJDHMKVQN-UHFFFAOYSA-N
- Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride
- Inchi： 1S/C9H11N3O3.ClH/c1-2-15-9(11)6-3-4-7(10)8(5-6)12(13)14;/h3-5,11H,2,10H2,1H3;1H
- InChI Key： BCTMWQJDHMKVQN-UHFFFAOYSA-N
- SMILES： C1(C(=N)OCC)=CC=C(N)C([N+]([O-])=O)=C1.[H]Cl

Computed Properties

Exact Mass: 245.057
Monoisotopic Mass: 245.057
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 105A^2

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E899890-50mg	Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride	54998-39-9		50mg	$ 50.00	2022-06-05
TRC	E899890-100mg	Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride	54998-39-9		100mg	$ 65.00	2022-06-05
TRC	E899890-500mg	Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride	54998-39-9		500mg	$ 80.00	2022-06-05
AK Scientific	AMTGC382-1g	Ethyl 4-amino-3-nitrobenzimidate hydrochloride	54998-39-9	95%	1g	$110	2025-02-18
AK Scientific	AMTGC382-5g	Ethyl 4-amino-3-nitrobenzimidate hydrochloride	54998-39-9	95%	5g	$320	2025-02-18
Bestfluorodrug	YF0090076-1.0g	ethyl 4-amino-3-nitrobenzimidate	54998-39-9	97%	1.0g	￥2700	2023-01-04
Bestfluorodrug	YF0090076-5.0g	ethyl 4-amino-3-nitrobenzimidate	54998-39-9	97%	5.0g	￥8328	2023-01-04
Bestfluorodrug	YF0090076-1g	ethyl 4-amino-3-nitrobenzimidate	54998-39-9	97%	1g	￥2700	2023-09-19
Bestfluorodrug	YF0090076-5g	ethyl 4-amino-3-nitrobenzimidate	54998-39-9	97%	5g	￥8328	2023-09-19
abcr	AB509194-1g	Ethyl 4-amino-3-nitrobenzimidate hydrochloride; .	54998-39-9		1g	€214.50	2025-04-18

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride

Comprehensive Overview of Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride (CAS No. 54998-39-9)

Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride (CAS 54998-39-9) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and dye synthesis. Its unique molecular structure, featuring an ethyl ester group and a nitrobenzene backbone, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries value this compound for its role in heterocyclic chemistry and medicinal chemistry, particularly in designing bioactive molecules targeting enzymes and receptors.

In recent years, the demand for nitrobenzene derivatives like Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride has surged due to their applications in drug discovery and material science. With the rise of AI-driven molecular design and high-throughput screening, this compound has gained attention for its potential in optimizing structure-activity relationships (SAR). Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies, aligning with trends in precision medicine and green chemistry.

The synthesis of Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride involves nitration and esterification steps, followed by purification to achieve high HPLC purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. This compound’s stability under controlled conditions makes it suitable for long-term storage, a key consideration for research laboratories and industrial-scale production.

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Environmental and safety considerations are paramount when handling Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride. While not classified as hazardous under standard regulations, proper PPE (personal protective equipment) and fume hoods are recommended during laboratory use. The compound’s biodegradability and ecotoxicology profile are subjects of ongoing research, reflecting the broader shift toward sustainable chemistry practices.

In summary, Ethyl 4-Amino-3-nitrobenzimidate Hydrochloride (CAS 54998-39-9) bridges multiple scientific disciplines, from organic synthesis to biopharmaceuticals. Its adaptability to modern computational chemistry tools and alignment with industry trends ensure its continued relevance. For researchers seeking high-purity intermediates or exploring novel chemical entities, this compound offers a robust foundation for innovation.